Cas no 1598767-20-4 (3-bromo-4-(pentyloxy)-1lambda6-thiolane-1,1-dione)

• Product Name: 3-bromo-4-(pentyloxy)-1lambda6-thiolane-1,1-dione
• CAS No: 1598767-20-4
• MF: C₉H₁₇BrO₃S
• MW: 285.198481321335
• CID: 6163862
• PubChem ID: 114773688
• Update Time: 2025-10-31

3-bromo-4-(pentyloxy)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-(pentyloxy)-1lambda6-thiolane-1,1-dione
• EN300-1132628
• 1598767-20-4

• Inchi： 1S/C9H17BrO3S/c1-2-3-4-5-13-9-7-14(11,12)6-8(9)10/h8-9H,2-7H2,1H3
• InChI Key： AXYSFORFVAFFLZ-UHFFFAOYSA-N
• SMILES： BrC1CS(CC1OCCCCC)(=O)=O

Computed Properties

• Exact Mass: 284.00818g/mol
• Monoisotopic Mass: 284.00818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on 3-bromo-4-(pentyloxy)-1lambda6-thiolane-1,1-dione

3-Bromo-4-(Pentyloxy)-1λ6-Thiolane-1,1-Dione: A Comprehensive Overview

3-Bromo-4-(pentyloxy)-1λ6-thiolane-1,1-dione, also known by its CAS registry number CAS No. 1598767-20-4, is a unique organic compound with a complex structure and diverse applications. This compound belongs to the class of thiolane diones, which are known for their versatile chemical properties and potential in various fields such as pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a thiolane ring system with a bromine substituent at position 3 and a pentyloxy group at position 4, along with two ketone groups on the same carbon atom (position 1). These structural features contribute to its reactivity and functionality.

The synthesis of 3-bromo-4-(pentyloxy)-1λ6-thiolane-1,1-dione involves a series of carefully designed organic reactions. Recent studies have focused on optimizing the synthesis pathways to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the production process. These advancements not only enhance the efficiency of manufacturing but also reduce environmental impact, aligning with the growing demand for sustainable chemical practices.

The chemical properties of this compound are heavily influenced by its functional groups. The bromine atom at position 3 introduces electrophilic character, making it susceptible to nucleophilic substitutions. The pentyloxy group at position 4 adds steric bulk and enhances solubility in organic solvents. The two ketone groups at position 1 are highly reactive and can participate in various condensation reactions, such as aldol additions or Michael additions. These properties make 3-bromo-4-(pentyloxy)-1λ6-thiolane-1,1-dione a valuable intermediate in organic synthesis.

In terms of applications, this compound has shown promise in several areas. In the pharmaceutical industry, it has been investigated as a potential precursor for bioactive molecules. For example, recent research highlights its role in the synthesis of anti-inflammatory agents and antioxidants. Its ability to undergo multiple reaction pathways allows for the creation of diverse drug candidates with tailored biological activities.

The agrochemical sector has also benefited from this compound's versatility. Studies have demonstrated its potential as an intermediate in the development of pesticides and herbicides. The thiolane ring system provides a stable framework that can be modified to enhance efficacy while maintaining environmental safety.

Beyond traditional applications, 3-bromo-4-(pentyloxy)-1λ6-thiolane-1,1-dione has emerged as a valuable material in nanotechnology and polymer science. Its reactivity allows for the incorporation into polymer networks, where it can serve as a cross-linking agent or a functional additive. Recent advancements in polymer chemistry have explored its role in creating stimuli-responsive materials that can adapt to environmental changes such as temperature or pH levels.

The environmental impact of this compound is another critical area of research. As industries increasingly prioritize sustainability, understanding the degradation pathways and ecological effects of CAS No. 1598767-20-4 becomes essential. Recent studies have focused on biodegradation mechanisms under aerobic and anaerobic conditions, providing insights into its long-term environmental fate.

In conclusion, 3-bromo-4-(pentyloxy)-1λ6-thiolane-1,1-dione is a multifaceted compound with significant potential across various industries. Its unique structure enables diverse chemical transformations, making it an invaluable tool in modern organic synthesis. As research continues to uncover new applications and optimize its production processes, this compound is poised to play an even greater role in advancing scientific and technological frontiers.